![molecular formula C19H19N3O4 B5557389 3,4-dimethoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide](/img/structure/B5557389.png)
3,4-dimethoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
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Overview
Description
3,4-dimethoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide, also known as DMOX, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMOX belongs to the class of benzamide derivatives, which have been shown to possess a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. In
Scientific Research Applications
Anticancer Activity
Studies have shown that derivatives of 1,3,4-oxadiazole, a core component of the compound , possess significant anticancer activity against various cancer cell lines. A research effort highlighted the design, synthesis, and evaluation of such compounds, demonstrating moderate to excellent anticancer activity, with some derivatives outperforming the reference drug etoposide in certain cases (Ravinaik et al., 2021).
Antimicrobial and Antioxidant Properties
Another area of application involves the antimicrobial and antioxidant properties of 1,3,4-oxadiazole derivatives. Research into the crystal structure, Hirshfeld surfaces, and biological studies of such derivatives has shown good antibacterial activity against Staphylococcus aureus and potent antioxidant activity, highlighting their potential in developing new antimicrobial and antioxidant agents (Karanth et al., 2019).
Material Science Applications
The synthesis of aromatic polyamides containing 1,3,4-oxadiazole units has been explored for their applications in creating thin films with good thermal stability, solubility in certain solvents, and the ability to be cast into flexible films. These materials show potential for use in various industrial and technological applications due to their desirable physical properties (Sava et al., 2003).
Organic Light Emitting Diodes (OLEDs)
The development of efficient green phosphorescent organic light-emitting diodes (OLEDs) with low efficiency roll-off has been another significant application. Novel iridium(III) complexes with 1,3,4-oxadiazol-substituted amide ligands have been synthesized, demonstrating excellent photoluminescence properties and performance in OLED devices. This research opens new avenues for the development of high-performance OLEDs (Zhang et al., 2016).
Anti-inflammatory and Antihyperglycemic Agents
Derivatives have also been investigated for their potential as antihyperglycemic agents, with studies identifying specific compounds showing promising activity in the treatment of diabetes mellitus, highlighting the therapeutic potential of these derivatives in managing chronic conditions (Nomura et al., 1999).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3,4-dimethoxy-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-22(19(23)14-9-10-15(24-2)16(11-14)25-3)12-17-20-18(21-26-17)13-7-5-4-6-8-13/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPVIHZTXXCVAPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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